Cas no 1188228-71-8 (5-Chloro-3-(4-chlorophenyl)-1,2-oxazole-4-carbaldehyde)

• Product Name: 5-Chloro-3-(4-chlorophenyl)-1,2-oxazole-4-carbaldehyde
• CAS No: 1188228-71-8
• MF: C₁₀H₅Cl₂NO₂
• MW: 242.058200597763
• MDL: MFCD09749322
• CID: 4685041
• Update Time: 2025-06-12

5-Chloro-3-(4-chlorophenyl)-1,2-oxazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(4-chlorophenyl)-1,2-oxazole-4-carbaldehyde

• MDL： MFCD09749322
• Inchi： 1S/C10H5Cl2NO2/c11-7-3-1-6(2-4-7)9-8(5-14)10(12)15-13-9/h1-5H
• InChI Key： GTQQRCKURWTONK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(C2C=CC(=CC=2)Cl)=NO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Topological Polar Surface Area: 43.1

Additional information on 5-Chloro-3-(4-chlorophenyl)-1,2-oxazole-4-carbaldehyde

Comprehensive Overview of 5-Chloro-3-(4-chlorophenyl)-1,2-oxazole-4-carbaldehyde (CAS No. 1188228-71-8)

5-Chloro-3-(4-chlorophenyl)-1,2-oxazole-4-carbaldehyde (CAS No. 1188228-71-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique oxazole core and chlorophenyl substitution, serves as a versatile intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications due to its structural features, which enable interactions with diverse biological targets.

The molecular structure of 5-Chloro-3-(4-chlorophenyl)-1,2-oxazole-4-carbaldehyde includes a 1,2-oxazole ring, a five-membered heterocycle containing oxygen and nitrogen atoms. This scaffold is known for its stability and ability to participate in hydrogen bonding, making it valuable in drug design. The presence of chlorine atoms at specific positions enhances the compound's lipophilicity, which can improve membrane permeability in biological systems. Such properties are critical in the development of pharmaceuticals targeting intracellular pathways.

In recent years, the demand for heterocyclic compounds like 5-Chloro-3-(4-chlorophenyl)-1,2-oxazole-4-carbaldehyde has surged, driven by their role in discovering new antimicrobial agents and anti-inflammatory drugs. With the rise of antibiotic resistance, researchers are actively investigating novel chemical entities that can overcome microbial defenses. This compound's oxazole moiety has shown promise in inhibiting bacterial enzymes, making it a candidate for further optimization in antibiotic development.

Another area of interest is the compound's potential in agrochemical applications. The chlorophenyl group is a common feature in many pesticides and herbicides, contributing to their efficacy against pests and weeds. As sustainable agriculture gains traction, there is a growing need for environmentally friendly chemicals that maintain high activity while minimizing ecological impact. 5-Chloro-3-(4-chlorophenyl)-1,2-oxazole-4-carbaldehyde could play a role in this transition by serving as a precursor to next-generation crop protection agents.

The synthesis of 5-Chloro-3-(4-chlorophenyl)-1,2-oxazole-4-carbaldehyde typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been employed to improve yield and purity. These methods align with the broader trend toward green chemistry, where efficiency and waste reduction are prioritized. Researchers are also exploring computational chemistry tools to predict the compound's reactivity and optimize synthetic routes.

From a commercial perspective, 5-Chloro-3-(4-chlorophenyl)-1,2-oxazole-4-carbaldehyde is available through specialized chemical suppliers, catering to pharmaceutical and agrochemical industries. Its CAS No. 1188228-71-8 ensures precise identification in global databases, facilitating regulatory compliance and safety assessments. As the compound gains traction, its market value is expected to rise, particularly in regions with robust R&D infrastructure.

In conclusion, 5-Chloro-3-(4-chlorophenyl)-1,2-oxazole-4-carbaldehyde represents a compelling example of how heterocyclic chemistry continues to drive innovation in life sciences. Its dual applicability in drug discovery and agrochemical development underscores its versatility. Future research will likely focus on expanding its utility, whether through derivatization or integration into combinatorial libraries. For scientists and industry stakeholders, this compound offers a wealth of opportunities to address pressing challenges in health and agriculture.